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Compound of Interest

Compound Name: 2,4-Dimethoxybenzyl alcohol

Cat. No.: B146662

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethoxybenzyl alcohol (DMBA) is an aromatic alcohol that serves as a valuable
intermediate in organic synthesis and holds potential in various research and development
applications.[1][2] Its utility is notably mentioned in the context of medicinal chemistry, where it
can be used as a drug intermediate.[1][2] Understanding the fundamental physical and
chemical properties of DMBA is crucial for its effective application in laboratory and industrial
settings. This technical guide provides a comprehensive overview of the core physical
properties and solubility characteristics of 2,4-Dimethoxybenzyl alcohol, supported by
generalized experimental protocols for their determination.

Core Physical and Chemical Properties

A summary of the key physicochemical properties of 2,4-Dimethoxybenzyl alcohol is
presented in the table below. These values have been compiled from various sources and
represent a consensus of the available data. It is important to note that some values are
reported as estimates or have been determined under specific experimental conditions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b146662?utm_src=pdf-interest
https://www.benchchem.com/product/b146662?utm_src=pdf-body
https://www.medchemexpress.com/2-4-dimethoxybenzyl-alcohol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9462748.htm
https://www.medchemexpress.com/2-4-dimethoxybenzyl-alcohol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9462748.htm
https://www.benchchem.com/product/b146662?utm_src=pdf-body
https://www.benchchem.com/product/b146662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CoH1203 [31141[5]
Molecular Weight 168.19 g/mol [3B1141[5]
Appearance Colorless t<.) light Yellow liquid

or low melting solid
Melting Point 38-40 °C (lit.) [41161[7]
Boiling Point 177-179 °C at 10 mmHg [2][416][7]
Density 1.1322 g/cm3 (rough estimate) [41[6]

Refractive Index

1.545-1.548

[4][6]

pKa

14.18 + 0.10 (Predicted)

[4]

LogP

1.109 (est)

[4]18]

Vapor Pressure

0.000169 mmHg at 25°C

[6]

Flash Point

>230 °F (>110 °C)

[4]16]

Solubility Profile

The solubility of a compound is a critical parameter, particularly in drug development and

formulation. The solubility of 2,4-Dimethoxybenzyl alcohol has been qualitatively described in

several solvents. A clear, quantitative solubility value in common solvents is not readily

available in the literature.
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Solvent Solubility Source(s)
Water Insoluble [41[6]
Alcohol (general) Soluble [2][41[6]
Methanol Slightly Soluble [4]
Chloroform Slightly Soluble [41[8]

> 2.5 mg/mL (14.86 mM) in a
) solution of DMSO, PEG300,
Mixed Solvent System ) [1]
Tween-80, and Saline

(saturation unknown)

Experimental Protocols

Detailed experimental procedures for the determination of the physical properties of 2,4-
Dimethoxybenzyl alcohol are not extensively published. However, standard methodologies
for organic compounds can be applied.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes

Thermometer

Sample of 2,4-Dimethoxybenzyl alcohol
Procedure:
e Asmall, dry sample of 2,4-Dimethoxybenzyl alcohol is finely powdered.

e The powdered sample is packed into a capillary tube to a height of 2-3 mm.
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e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes a clear liquid are recorded as the melting point range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Apparatus:

Distillation flask

o Condenser

e Receiving flask

e Thermometer

¢ Heating mantle or oil bath

 Boiling chips

o Sample of 2,4-Dimethoxybenzyl alcohol
Procedure:

o Asample of 2,4-Dimethoxybenzyl alcohol is placed in the distillation flask along with a few
boiling chips.

o The distillation apparatus is assembled. The thermometer bulb should be positioned so that
the top of the bulb is level with the bottom of the side arm of the distillation flask.

e The sample is heated gently.
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 As the liquid boils, the vapor will rise and surround the thermometer bulb.

e The temperature at which the vapor temperature remains constant while the liquid is distilling
is recorded as the boiling point. The atmospheric pressure should also be recorded, as
boiling point is pressure-dependent.

Qualitative Determination of Solubility

This method provides a general classification of a compound's solubility in various solvents.
Apparatus:

Test tubes

Vortex mixer or shaker

Spatula

Solvents of interest (e.g., water, ethanol, methanol, chloroform)

Sample of 2,4-Dimethoxybenzyl alcohol

Procedure:

Approximately 10-20 mg of 2,4-Dimethoxybenzyl alcohol is placed into a test tube.

A small volume (e.g., 1 mL) of the solvent is added to the test tube.

The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) using a vortex mixer or
by shaking.

The mixture is visually inspected for the presence of undissolved solid.

Observations are recorded as "soluble," "slightly soluble," or "insoluble.”

Logical Workflow for Physicochemical
Characterization
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The following diagram illustrates a logical workflow for the determination of the key physical
and solubility properties of an organic compound such as 2,4-Dimethoxybenzyl alcohol.
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Caption: Logical workflow for the physicochemical characterization of an organic compound.
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Conclusion

This technical guide provides a summary of the known physical properties and solubility of 2,4-
Dimethoxybenzyl alcohol. While a considerable amount of qualitative data is available,
further research is required to establish precise quantitative solubility values in a range of
common laboratory solvents. The experimental protocols outlined provide a framework for
researchers to determine these properties with a high degree of accuracy. The provided
workflow diagram offers a systematic approach to the physicochemical characterization of this
and other similar organic compounds, which is essential for its successful application in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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